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Compound of Interest

(R)-(+)-3-Benzyloxy-2-(Boc-
Compound Name:
amino)-1-propanol

Cat. No.: B183359

An In-depth Technical Guide to the Safety and Handling of (R)-(+)-3-Benzyloxy-2-(Boc-
amino)-1-propanol

This guide provides comprehensive safety and handling information for (R)-(+)-3-Benzyloxy-2-
(Boc-amino)-1-propanol (CAS No: 127559-33-5), a chiral building block commonly used in
pharmaceutical and chemical synthesis. The information is intended for researchers, scientists,
and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol is a laboratory chemical. While some
suppliers indicate that based on available data, the classification criteria are not met, related
compounds without the tert-butoxycarbonyl (Boc) protecting group, such as (R)-2-Amino-3-
benzyloxy-1-propanol, are classified as causing severe skin burns and eye damage.[1][2]
Therefore, a cautious approach to handling is imperative. General hazards for similar chemical
structures include potential skin, eye, and respiratory irritation.[3][4]

GHS Hazard Summary (Based on Related Compounds)
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Hazard Class Hazard Statement GHS Pictogram Signal Word

H315: Causes skin
irritation. H314:

Skin . .
Causes severe skin Corrosion Danger

Corrosion/lrritation
burns and eye

damage.[1][3]

H319: Causes serious
eye irritation. H314:
Eye Damage/Irritation ~ Causes severe skin Corrosion Danger
burns and eye
damage.[1][3]

H302: Harmful if
o swallowed. H312:
Acute Toxicity (Oral, ) ] ]
Harmful in contact Exclamation Mark Warning
with skin. H332:

Harmful if inhaled.[3]

Dermal, Inhalation)

| Specific Target Organ Toxicity | H335: May cause respiratory irritation.[3] | Exclamation Mark |
Warning |

Physical and Chemical Properties

Quantitative data for the target compound and its close analogs are summarized below. Note
that properties can vary based on purity and supplier.
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Property Value Source

Molecular Formula C15H23NOa [5]

Molecular Weight 281.35 g/mol [5]

CAS Number 127559-33-5 [5]

Appearance Light cream powder/solid [6]

] ] 34-37 °C (for (R)-2-Amino-3-

Melting Point [2]

benzyloxy-1-propanol)
N ) 307 °C (for (R)-2-Amino-3-

Boiling Point [2]

benzyloxy-1-propanol)
) ~1.1 g/cm3 (for (R)-2-Amino-3-

Density [2]
benzyloxy-1-propanol)
>230 °F (>110 °C) (for (R)-2-

Flash Point Amino-3-benzyloxy-1- [2]
propanol)

Purity min 98% [7]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with this compound.

3.1. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following should be worn at all

times when handling the compound:

e Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side-
shields conforming to EN166 (EU) or NIOSH (US) standards.[1][3]

» Skin Protection: Handle with chemical-resistant gloves (e.qg., nitrile). Gloves must be

inspected before use. Wear a lab coat or other protective clothing to prevent skin contact.[3]

[4]
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e Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood. If dust or aerosols are generated, a NIOSH-approved respirator may be necessary.[3]

[4]

3.2. Handling Procedures

Avoid all personal contact, including inhalation of dust or fumes.[3]

Use in a well-ventilated area or under a chemical fume hood.[4]

Avoid dust formation during handling.[6]

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly with soap and water after handling.[3]

Keep containers securely sealed when not in use.[3][6]

3.3. Storage Conditions

o Store in a dry, cool, and well-ventilated place.[4][6]

o Keep the container tightly closed to prevent moisture contamination.[6]

» Store away from incompatible materials such as strong oxidizing agents.[8]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR307120_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC425990050&productDescription=%28R%29-2-%28BOC-AMINO%29-1-PROP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR307120_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC425990050&productDescription=%28R%29-2-%28BOC-AMINO%29-1-PROP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18327&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR307120_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR307120_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR307120_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18327&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC425990050&productDescription=%28R%29-2-%28BOC-AMINO%29-1-PROP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18327&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18327&PLANT=d__ALF
https://aksci.com/sds/J90240_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Receive Chemical

Review SDS

Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood

Handling

Weigh Compound

Perform Reaction/Use

Post-Handling

Clean Equipment

i

1
1
1
1
1
1
1
1
]
]
1
]
1
I
1
1
1
1
1
]
]
]
1
1
1
]
1
1
1
Next Use i
1
I
I
]
]
]
1
]
]
1
I
]
]
I
1
1
]
]
]
]
I
1
I
1
1
1
1
I

Segregate Waste
Doff PPE | | "(Solid & Liquid)
Storage & Disposal
I
Dispose of Waste via :
Wash Hands Authorized Service Store Tightly Sealed

Click to download full resolution via product page

Caption: Safe handling workflow for laboratory chemicals.
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Experimental Protocols: Emergency and Spill
Response

4.1. First-Aid Measures

Should exposure occur, follow these procedures immediately:

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15
minutes, holding the eyelids open.[3][9] Seek immediate medical attention.[3]

Skin Contact: Take off all contaminated clothing immediately. Flush skin and hair with
running water and soap if available for at least 15 minutes.[3][8] Seek medical attention if
irritation develops or persists.[3]

Inhalation: Remove the person from the contaminated area to fresh air. If breathing is
difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[9]

4.2. Spill Cleanup Protocol

In the event of a spill, adhere to the following cleanup procedure:

Evacuate non-essential personnel from the area.
Ensure adequate ventilation.
Wear full PPE, including respiratory protection if necessary.

For solid spills: Carefully sweep up, shovel up, or vacuum the material, avoiding dust
generation.[3] Place the spilled material into a clean, dry, sealable, and labeled container for
disposal.[3]

For liquid spills/solutions: Absorb with an inert material (e.g., sand, vermiculite) and place in
a suitable container for disposal.
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e Wash the spill area thoroughly with large amounts of water, preventing runoff from entering
drains.[3]

e Dispose of contaminated material and cleaning supplies as hazardous waste according to
local regulations.[3]

Caption: Logical flow of GHS hazard communication.

Fire-Fighting and Disposal Measures

5.1. Fire-Fighting Measures
e The compound is not considered a significant fire risk but may burn.[3]

o Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such
as water spray, carbon dioxide (CO3z), dry chemical powder, or alcohol-resistant foam.[3][8]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and nitrogen oxides (NOXx).[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

5.2. Disposal Considerations Dispose of contents and containers in accordance with local,
regional, and national regulations.[3] The material should be disposed of at an authorized

hazardous or special waste collection point.[3] Do not allow the product to enter drains or

waterways.[3]

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available safety data for this compound and its analogs. It is not a substitute for a formal risk
assessment. Users should always consult the most current Safety Data Sheet (SDS) from their
supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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